Cas no 86883-56-9 (3-Chloro-4-(4-chlorobutoxy)butan-2-one)
86883-56-9 structure
Product Name:3-Chloro-4-(4-chlorobutoxy)butan-2-one
CAS No:86883-56-9
MF:C8H14Cl2O2
MW:213.101561069489
CID:2809596
Update Time:2023-08-07
3-Chloro-4-(4-chlorobutoxy)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-4-(4-chlorobutoxy)butan-2-one
- 3-Chloro-4-(4-chlorobutoxy)butan-2-one
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- Inchi: 1S/C8H14Cl2O2/c1-7(11)8(10)6-12-5-3-2-4-9/h8H,2-6H2,1H3
- InChI Key: FQJOWWCCKVCPPM-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)COCCCCCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 128
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3
3-Chloro-4-(4-chlorobutoxy)butan-2-one Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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